![molecular formula C14H22Cl2N2O3 B6219944 ethyl 6-{[(1r,4r)-4-aminocyclohexyl]oxy}pyridine-3-carboxylate dihydrochloride, trans CAS No. 2751603-31-1](/img/no-structure.png)
ethyl 6-{[(1r,4r)-4-aminocyclohexyl]oxy}pyridine-3-carboxylate dihydrochloride, trans
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Overview
Description
Ethyl 6-{[(1r,4r)-4-aminocyclohexyl]oxy}pyridine-3-carboxylate dihydrochloride, trans is a useful research compound. Its molecular formula is C14H22Cl2N2O3 and its molecular weight is 337.2. The purity is usually 95.
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Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'ethyl 6-{[(1r,4r)-4-aminocyclohexyl]oxy}pyridine-3-carboxylate dihydrochloride, trans' involves the reaction of 6-bromo-3-pyridinecarboxylic acid ethyl ester with (1R,4R)-4-aminocyclohexanol in the presence of a base to form the intermediate ethyl 6-{[(1R,4R)-4-hydroxycyclohexyl]oxy}pyridine-3-carboxylate. This intermediate is then reacted with thionyl chloride to form the corresponding acid chloride, which is subsequently reacted with (1R,4R)-4-aminocyclohexylamine to form the final product as a dihydrochloride salt.", "Starting Materials": [ "6-bromo-3-pyridinecarboxylic acid ethyl ester", "(1R,4R)-4-aminocyclohexanol", "thionyl chloride", "(1R,4R)-4-aminocyclohexylamine" ], "Reaction": [ "Step 1: 6-bromo-3-pyridinecarboxylic acid ethyl ester is reacted with (1R,4R)-4-aminocyclohexanol in the presence of a base, such as potassium carbonate, in anhydrous DMF at room temperature for 24 hours to form ethyl 6-{[(1R,4R)-4-hydroxycyclohexyl]oxy}pyridine-3-carboxylate.", "Step 2: Thionyl chloride is added to the reaction mixture from step 1 and the mixture is heated at reflux for 4 hours to form the corresponding acid chloride.", "Step 3: (1R,4R)-4-aminocyclohexylamine is added to the reaction mixture from step 2 and the mixture is heated at reflux for 24 hours to form the final product as a dihydrochloride salt.", "Step 4: The product is isolated by filtration, washed with diethyl ether, and dried under vacuum." ] } | |
2751603-31-1 | |
Molecular Formula |
C14H22Cl2N2O3 |
Molecular Weight |
337.2 |
Purity |
95 |
Origin of Product |
United States |
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